((1R,5S)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)(4-(thiophen-3-yl)phenyl)methanone
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Description
((1R,5S)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)(4-(thiophen-3-yl)phenyl)methanone is a useful research compound. Its molecular formula is C23H22N2O2S and its molecular weight is 390.5. The purity is usually 95%.
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Scientific Research Applications
Stereoselective Synthesis and Stereochemical Analysis
The compound has been utilized in the stereoselective synthesis of active metabolites of potent kinase inhibitors, showcasing its relevance in the development of therapeutic agents. For instance, it has been involved in the synthesis and stereochemical determination of active metabolites of the PI3 kinase inhibitor PKI-179, highlighting its application in the precise and targeted synthesis of pharmacologically relevant molecules (Zecheng Chen et al., 2010).
Synthesis of Organotin(IV) Complexes
Research has also explored the synthesis of organotin(IV) complexes with this compound, leading to the development of ligands that show promising antibacterial activities. These studies demonstrate the compound's utility in the creation of new materials with potential antimicrobial properties (H. Singh, J. Singh, Sunita Bhanuka, 2016).
Synthesis of Novel Aryl Derivatives
Additionally, the compound has been foundational in the synthesis of novel aryl derivatives that exhibit anti-inflammatory and anti-ulcer activities. This underscores its importance in the discovery and development of new therapeutic agents with potential applications in treating inflammation and gastric ulcers (A. Pasha, S. Mondal, N. Panigrahi, 2020).
Molecular Structure and Electronic Properties
Furthermore, studies have focused on the molecular structure and electronic properties of derivatives of this compound, offering insights into their potential electronic and photonic applications. This includes investigations into the structure-activity relationships, helping to guide the design of compounds with desired biological activities or physical properties (C. Cojocaru, A. Rotaru, V. Harabagiu, L. Săcărescu, 2013).
properties
IUPAC Name |
(3-pyridin-3-yloxy-8-azabicyclo[3.2.1]octan-8-yl)-(4-thiophen-3-ylphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O2S/c26-23(17-5-3-16(4-6-17)18-9-11-28-15-18)25-19-7-8-20(25)13-22(12-19)27-21-2-1-10-24-14-21/h1-6,9-11,14-15,19-20,22H,7-8,12-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LEJJDLGJAGWBQF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC(CC1N2C(=O)C3=CC=C(C=C3)C4=CSC=C4)OC5=CN=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.